Cas no 58885-68-0 (OXIRANECARBOXYLIC ACID, BUTYL ESTER)

OXIRANECARBOXYLIC ACID, BUTYL ESTER structure
58885-68-0 structure
Product Name:OXIRANECARBOXYLIC ACID, BUTYL ESTER
CAS No:58885-68-0
MF:C7H12O3
MW:144.168382644653
CID:3479125
PubChem ID:13776215
Update Time:2025-04-21

OXIRANECARBOXYLIC ACID, BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

    • OXIRANECARBOXYLIC ACID, BUTYL ESTER
    • 2-Oxiranecarboxylic acid, butyl ester
    • SCHEMBL338399
    • 58885-68-0
    • butyl acrylate oxide
    • Inchi: 1S/C7H12O3/c1-2-3-4-9-7(8)6-5-10-6/h6H,2-5H2,1H3
    • InChI Key: PDIRPVPNNLOAKW-UHFFFAOYSA-N
    • SMILES: O1CC1C(OCCCC)=O

Computed Properties

  • Exact Mass: 144.078644241Da
  • Monoisotopic Mass: 144.078644241Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.8Ų

OXIRANECARBOXYLIC ACID, BUTYL ESTER Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Benzene ,  Tetrahydrofuran ,  Hexane
Reference
A stereocontrolled approach to electrophilic epoxides
Meth-Cohn, Otto; Moore, Clive; Taljaard, Heinrich C., Journal of the Chemical Society, 1988, (9), 2663-74

OXIRANECARBOXYLIC ACID, BUTYL ESTER Preparation Products

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